[1-(Cyclohex-3-en-1-ylmethyl)piperidin-4-yl]-(4-phenylpiperazin-1-yl)methanone;oxalic acid

• IUPAC Name: [1-(cyclohex-3-en-1-ylmethyl)piperidin-4-yl]-(4-phenylpiperazin-1-yl)methanone;oxalic acid
• InChI: InChI=1S/C23H33N3O.C2H2O4/c27-23(26-17-15-25(16-18-26)22-9-5-2-6-10-22)21-11-13-24(14-12-21)19-20-7-3-1-4-8-20;3-1(4)2(5)6/h1-3,5-6,9-10,20-21H,4,7-8,11-19H2;(H,3,4)(H,5,6)
• InChI Key: WWQOFQUTPGXLOJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC=C1)CN2CCC(CC2)C(=O)N3CCN(CC3)C4=CC=CC=C4.C(=O)(C(=O)O)O
• Molecular Formula: C25H35N3O5
• Molecular Weight: 457.6 g/mol

Description

[1-(Cyclohex-3-en-1-ylmethyl)piperidin-4-yl]-(4-phenylpiperazin-1-yl)methanone;oxalic acid: is a complex organic compound that has garnered interest in various scientific fields due to its unique structural properties and potential applications. This compound features a piperidine ring, a phenylpiperazine moiety, and an oxalic acid component, making it a versatile molecule for research and industrial purposes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [1-(Cyclohex-3-en-1-ylmethyl)piperidin-4-yl]-(4-phenylpiperazin-1-yl)methanone typically involves multiple steps, including the formation of intermediate compounds. The process often starts with the preparation of cyclohex-3-en-1-ylmethylamine, which is then reacted with piperidin-4-one under controlled conditions to form the piperidine ring. The phenylpiperazine moiety is introduced through a nucleophilic substitution reaction, followed by the addition of methanone. The final step involves the formation of the oxalic acid salt, which is achieved by reacting the compound with oxalic acid under acidic conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing automated reactors and continuous flow systems to ensure consistency and efficiency. The reaction conditions are optimized to maximize yield and purity, often involving high-pressure and high-temperature environments.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the cyclohexenyl and piperidine rings, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions can target the carbonyl group in the methanone moiety, converting it to an alcohol.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are frequently used.

Substitution: Nucleophiles like amines and thiols can be used under basic conditions to achieve substitution reactions.

Major Products Formed

Oxidation: Oxidized derivatives with hydroxyl or carbonyl groups.

Reduction: Alcohol derivatives.

Substitution: Various substituted phenylpiperazine derivatives.

Scientific Research Applications

Chemistry

In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction pathways and the development of novel materials.

Biology

In biological research, the compound is studied for its potential interactions with biological macromolecules. It can serve as a ligand in binding studies, helping to elucidate the mechanisms of protein-ligand interactions.

Medicine

The compound has potential applications in medicinal chemistry, particularly in the design of new therapeutic agents. Its structural features make it a candidate for drug development, targeting various biological pathways.

Industry

In the industrial sector, the compound can be used in the production of specialty chemicals and materials. Its versatility allows for its incorporation into various industrial processes, enhancing the properties of the final products.

Mechanism of Action

The mechanism of action of [1-(Cyclohex-3-en-1-ylmethyl)piperidin-4-yl]-(4-phenylpiperazin-1-yl)methanone involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity. The piperidine and phenylpiperazine moieties play crucial roles in these interactions, influencing the compound’s binding affinity and specificity. The oxalic acid component may also contribute to the compound’s overall activity by affecting its solubility and stability.

Comparison with Similar Compounds

Similar Compounds

Dichloroaniline: An aniline derivative with two chlorine atoms, used in the production of dyes and herbicides.

4,5-Dihydroxy-1,3-benzenedisulfonic acid: An antioxidant compound structurally similar to vitamin E, used as a superoxide anion scavenger.

2,2’-Bipyridyl: A symmetrical bipyridine used as a ligand for chelating metal ions.

Uniqueness

What sets [1-(Cyclohex-3-en-1-ylmethyl)piperidin-4-yl]-(4-phenylpiperazin-1-yl)methanone apart is its combination of structural elements, which confer unique chemical and biological properties. The presence of both piperidine and phenylpiperazine moieties allows for diverse interactions with molecular targets, making it a versatile compound for various applications.